Cas no 2229431-88-1 (2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine)

• Product Name: 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine
• CAS No: 2229431-88-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6583719
• PubChem ID: 165785201
• Update Time: 2025-10-29

2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine
• 2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]prop-2-en-1-amine
• EN300-1809054
• 2229431-88-1

• Inchi： 1S/C12H18N2O2/c1-8(5-13)11-10(7-15-3)6-14-9(2)12(11)16-4/h6H,1,5,7,13H2,2-4H3
• InChI Key： SQFJKNQPNUVLBS-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1C(=C)CN

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine

Introduction to 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine (CAS No. 2229431-88-1)

2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine, with the CAS number 2229431-88-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine is characterized by a pyridine ring substituted with methoxy, methoxymethyl, and methyl groups, along with a propenylamine moiety. The presence of these functional groups imparts specific chemical and biological activities, making the compound a subject of interest for researchers exploring new drug candidates.

Recent studies have highlighted the potential of 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine in various therapeutic areas. One notable application is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory diseases. This property makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine has also shown potential as an antioxidant. Oxidative stress is a significant factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have indicated that this compound can scavenge free radicals and reduce oxidative damage, thereby protecting cells from oxidative stress-induced injury.

In the realm of cancer research, 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylprop-2-en-1-amine has demonstrated antiproliferative effects on various cancer cell lines. Specifically, it has been shown to induce apoptosis and inhibit cell cycle progression in breast cancer and colon cancer cells. These findings suggest that this compound could be further explored as a potential anticancer agent.

The pharmacokinetic properties of 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-y lprop - 2 - en - 1 - amine have also been investigated to assess its suitability for drug development. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its effectiveness as a therapeutic agent. Additionally, its low toxicity profile in preclinical studies further supports its potential for clinical use.

To further validate its therapeutic potential, ongoing clinical trials are being conducted to evaluate the safety and efficacy of 2 - 3 - methoxy - 5 - (methoxymethyl) - 2 - methylpyridin - 4 - ylprop - 2 - en - 1 - amine. These trials aim to provide comprehensive data on its pharmacological effects in human subjects and to identify any potential side effects or contraindications.

In conclusion, 2 - 3 - methoxy - 5 - (methoxymethyl) - 2 - methylpyridin - 4 - ylprop - 2 - en - 1 - amine (CAS No. 2229431 - 88 - 1) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more data becomes available from ongoing studies, this compound may pave the way for new treatments in various medical fields.